Cas no 2763993-50-4 (rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate)

• Product Name: rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate
• CAS No: 2763993-50-4
• MF: C₂₇H₂₇NO₃
• MW: 413.508187532425
• CID: 5559691
• PubChem ID: 165996392
• Update Time: 2025-07-14

rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37389844
• 2763993-50-4
• rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate

• Inchi： 1S/C27H27NO3/c1-28(25-16-9-17-27(25,30)19-10-3-2-4-11-19)26(29)31-18-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h2-8,10-15,24-25,30H,9,16-18H2,1H3/t25-,27-/m1/s1
• InChI Key： CBGYLUZECKRFDL-XNMGPUDCSA-N
• SMILES： O[C@@]1(C2C=CC=CC=2)CCC[C@H]1N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C

Computed Properties

• Exact Mass: 413.19909372g/mol
• Monoisotopic Mass: 413.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate

Professional Introduction to Rac-(9H-Fluoren-9-yl)methyl N-[(1R,2R)-2-Hydroxy-2-phenylcyclopentyl]-N-methylcarbamate (CAS No. 2763993-50-4)

Rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2763993-50-4, represents a novel molecular entity with a unique structural framework that has the potential to revolutionize therapeutic approaches in various medical conditions. The intricate architecture of this molecule, featuring a fluorene moiety linked to a carbamate group, is coupled with a cyclopentyl backbone that incorporates a hydroxyl and phenyl substituents, making it a subject of intense research interest.

The pharmacological significance of Rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate stems from its ability to interact with biological targets in a manner that is both selective and potent. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound with unprecedented accuracy. These studies suggest that the fluorene group may serve as an optimal scaffold for drug delivery systems, while the carbamate moiety could enhance metabolic stability and bioavailability.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have opened up new avenues for therapeutic intervention. The presence of chiral centers in the cyclopentyl ring (1R,2R configuration) ensures enantioselective interactions with biological receptors, which is a critical factor in drug development. This specificity has been further explored through X-ray crystallography studies, which have elucidated the precise three-dimensional structure of the compound upon binding to its target proteins.

The hydroxyl and phenyl substituents on the cyclopentyl ring contribute to the compound's pharmacokinetic properties by influencing solubility, permeability, and metabolic pathways. These features are particularly relevant in the development of drugs designed to treat neurological disorders, where blood-brain barrier penetration is a key consideration. Preliminary in vitro studies have demonstrated that Rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate exhibits promising activity against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the carbamate group in this molecule provides a versatile platform for further chemical modifications, allowing for the development of derivatives with enhanced pharmacological profiles. Researchers have leveraged this flexibility to design analogs with improved selectivity and reduced side effects. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of lead compounds derived from this scaffold, demonstrating the synergy between computational methods and experimental validation.

The potential applications of Rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate extend beyond neurodegenerative disorders. Emerging evidence suggests that it may also exhibit anti-inflammatory and anticancer properties. The fluorene moiety has been shown to modulate signaling pathways associated with cell proliferation and apoptosis, while the cyclopentyl backbone interacts with receptors involved in immune responses. These findings underscore the compound's multifaceted therapeutic potential.

In conclusion, Rac-(9H-fluoren-9-yl)methyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate (CAS No. 2763993-50-4) represents a cutting-edge pharmaceutical entity with a well-defined structural framework and diverse biological activities. The combination of advanced synthetic techniques and innovative computational approaches has positioned this compound as a promising candidate for further clinical development. As research continues to uncover its full therapeutic spectrum, it is likely to play a pivotal role in addressing some of the most challenging medical conditions of our time.